Cas no 64154-63-8 (Benzenemethanol, 5-methoxy-2-nitro-4-(phenylmethoxy)-)

Benzenemethanol, 5-methoxy-2-nitro-4-(phenylmethoxy)- structure
64154-63-8 structure
Product Name:Benzenemethanol, 5-methoxy-2-nitro-4-(phenylmethoxy)-
CAS No:64154-63-8
MF:C15H15NO5
MW:289.283304452896
CID:1671282
PubChem ID:17604225
Update Time:2025-04-21

Benzenemethanol, 5-methoxy-2-nitro-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 5-methoxy-2-nitro-4-(phenylmethoxy)-
    • (5-methoxy-2-nitro-4-phenylmethoxyphenyl)methanol
    • DB-110750
    • AKOS009116119
    • DTXSID80589686
    • [4-(Benzyloxy)-5-methoxy-2-nitrophenyl]methanol
    • SCHEMBL13224057
    • 64154-63-8
    • Inchi: 1S/C15H15NO5/c1-20-14-7-12(9-17)13(16(18)19)8-15(14)21-10-11-5-3-2-4-6-11/h2-8,17H,9-10H2,1H3
    • InChI Key: MBOUNAKTOGNNAX-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=CC(=C(CO)C=C1OC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 289.09505
  • Monoisotopic Mass: 289.09502258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 84.5Ų

Experimental Properties

  • PSA: 81.83
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